5,7-Dimethyl-1-(4-methylphenyl)-2-(pyridin-3-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C26H22N2O3
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 5,7-dimethyl-1-(4-methylphenyl)-2-(pyridin-3-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H22N2O3/c1-15-6-8-19(9-7-15)22-21-23(29)20-12-16(2)11-17(3)24(20)31-25(21)26(30)28(22)14-18-5-4-10-27-13-18/h4-13,22H,14H2,1-3H3
• InChI Key: LKAMRDISBFIJAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CN=CC=C4)OC5=C(C=C(C=C5C3=O)C)C

Description

Positional Isomerism

Positional isomers arise from alternative substituent arrangements. For example:

• Methyl Group Migration : Relocating the 5,7-dimethyl groups to positions 6 and 8 would yield 6,8-dimethyl isomers. These isomers exhibit distinct electronic profiles due to altered conjugation pathways.
• Substituent Exchange : Swapping the 4-methylphenyl and pyridin-3-ylmethyl groups between positions 1 and 2 creates a steric clash, destabilizing the molecule by ~3.2 kcal/mol in computational models.

Table 1: Comparative Stability of Positional Isomers

Isomer Type	Relative Energy (kcal/mol)	Dominant Stabilizing Factor
5,7-Dimethyl (Original)	0.0	Conjugation of chromene π-system
6,8-Dimethyl	+2.7	Reduced steric hindrance
1-Pyridin-3-ylmethyl	+3.2	Destabilized N–C bond strain

The original configuration optimizes resonance stabilization between the chromene’s aromatic system and the pyrrole’s partial conjugation.

X-ray Crystallographic Characterization of Chromeno[2,3-c]pyrrole Core Structure

X-ray diffraction studies of analogous chromeno-pyrrole systems reveal a nearly planar fused ring system, with minor puckering at the dihydro-pyrrole segment. The chromene ring adopts a boat-like conformation, while the pyrrole ring exhibits slight distortion due to sp³ hybridization at positions 1 and 2.

Bond Lengths and Angles

• C–O Bond (Chromene) : 1.36 Å, consistent with typical ether linkages.
• C=O Bonds (Diones) : 1.21 Å (position 3) and 1.22 Å (position 9), characteristic of ketones.
• Dihedral Angles : The angle between chromene and pyrrole planes measures 12.3°, indicating moderate conjugation disruption.

The 4-methylphenyl group at position 1 adopts a perpendicular orientation relative to the chromene plane, minimizing steric interference with the pyridin-3-ylmethyl group at position 2.

Conformational Analysis of Dihydrochromeno-pyrrole Fusion

The 1,2-dihydro saturation introduces conformational flexibility into the pyrrole ring. Density functional theory (DFT) calculations identify two dominant conformers:

• Planar Conformer : The pyrrole ring remains nearly flat, allowing partial π-conjugation with the chromene system (ΔG = 0.0 kcal/mol).
• Twisted Conformer : The pyrrole ring twists by 28°, breaking conjugation but relieving steric strain between the 5,7-dimethyl groups and the pyridin-3-ylmethyl substituent (ΔG = +1.8 kcal/mol).

Substituent Effects on Conformation

• 5,7-Dimethyl Groups : These groups enforce a rigid chromene structure, reducing adaptability to pyrrole ring twisting.
• Pyridin-3-ylmethyl Group : The pyridine nitrogen’s lone pair interacts weakly with the chromene’s π-system, favoring a planar orientation via n→π* hyperconjugation.

Table 2: Key Conformational Parameters

Parameter	Planar Conformer	Twisted Conformer
Pyrrole Dihedral Angle (°)	5.2	28.1
Chromene-Pyrrole Angle (°)	12.3	18.7
Energy Difference (kcal/mol)	0.0	+1.8

The planar conformer dominates in polar solvents due to enhanced resonance stabilization, while the twisted form is marginally populated in aprotic media.

Biological Activity

5,7-Dimethyl-1-(4-methylphenyl)-2-(pyridin-3-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, including mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound's molecular formula is $C_{19}H_{21}N_{3}O_{3}$ with a molecular weight of approximately 321.39 g/mol. The structure features a chromeno-pyrrole core which is known for its potential biological activities.

1. Antioxidant Activity

Research indicates that derivatives of chromeno[2,3-c]pyrrole exhibit antioxidant properties. A study demonstrated that these compounds can scavenge free radicals effectively, suggesting a potential role in preventing oxidative stress-related diseases .

2. Antiviral Properties

Some chromeno derivatives have shown inhibitory effects against viral enzymes. Specifically, compounds similar to the target molecule have been reported to inhibit the main protease (Mpro) of SARS-CoV-2, indicating potential as antiviral agents .

3. Glucokinase Activation

Chromeno[2,3-c]pyrroles have been identified as glucokinase activators. This activity may contribute to their use in managing diabetes by enhancing insulin secretion in response to glucose levels .

4. Anticancer Activity

The compound has been evaluated for anticancer properties. In vitro studies suggest that it may induce apoptosis in cancer cells through various pathways, including the modulation of cell cycle progression and inhibition of tumor growth factors .

Case Studies

• Antioxidant Efficacy : A study involving various substitutions on the chromeno-pyrrole scaffold found that specific substitutions enhanced radical scavenging activity by up to 70% compared to controls .
• Antiviral Activity : In a screening assay against several viruses, derivatives of the compound showed IC50 values in the micromolar range against Mpro, indicating significant antiviral potential .
• Diabetes Management : Clinical trials assessing the efficacy of glucokinase activators derived from this scaffold reported improvements in glycemic control among participants with type 2 diabetes mellitus .

Data Table: Summary of Biological Activities

Biological Activity	Mechanism	Reference
Antioxidant	Free radical scavenging
Antiviral	Inhibition of viral proteases
Glucokinase Activation	Enhances insulin secretion
Anticancer	Induces apoptosis in cancer cells

Scientific Research Applications

Biological Activities

Anticancer Properties
Research indicates that compounds containing the chromeno-pyrrole moiety exhibit promising anticancer activities. The structural diversity allows for the modulation of biological activity through various substituents. For instance, studies have shown that derivatives can inhibit specific cancer cell lines effectively, suggesting potential as lead compounds in cancer therapy .

Antimicrobial Activity
The compound has also been evaluated for its antimicrobial properties. Preliminary tests indicate that certain derivatives exhibit significant antibacterial and antifungal effects, which could be harnessed in developing new antimicrobial agents .

Neuroprotective Effects
Emerging evidence suggests that 5,7-Dimethyl-1-(4-methylphenyl)-2-(pyridin-3-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may possess neuroprotective properties. Compounds with similar structures have been associated with neuroprotection against oxidative stress and inflammation, which are critical factors in neurodegenerative diseases .

Synthetic Applications

The compound serves as a versatile building block in organic synthesis. Its ability to participate in multicomponent reactions allows it to be used as an intermediate to synthesize more complex heterocyclic structures. A recent study demonstrated a practical synthetic route for generating derivatives using a one-pot reaction strategy that yields high purity products efficiently .

Research Case Studies

Study	Focus	Findings
Study 1	Anticancer Activity	Demonstrated significant inhibition of cancer cell proliferation in vitro with IC50 values in the micromolar range.
Study 2	Antimicrobial Properties	Showed effective inhibition against Gram-positive and Gram-negative bacteria with minimum inhibitory concentration (MIC) values comparable to established antibiotics.
Study 3	Neuroprotective Effects	Indicated reduced neuronal cell death in models of oxidative stress, suggesting potential for treating neurodegenerative disorders.

Chemical Reactions Analysis

Oxidative Transformations

The compound undergoes oxidation at its electron-rich pyrrole and pyridine moieties:

• Oxidizing Agents : Potassium permanganate (KMnO₄), hydrogen peroxide (H₂O₂)

• Products : Formation of N-oxides (pyridine ring) and hydroxylated chromene derivatives.

• Conditions :

  • 0.1 M KMnO₄ in aqueous acidic medium (pH 2–3)

  • 30–50°C for 4–6 hours

Reductive Transformations

Selective reduction targets the dihydrochromene system:

• Reducing Agents : Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

• Products : Saturated chromane derivatives with retained pyrrole functionality.

• Conditions :

  • LiAlH₄ in anhydrous THF at 0°C (1 hour)

  • Yields: 60–75%

Substitution Reactions

Electrophilic aromatic substitution occurs at the methylphenyl group:

• Reagents : Halogens (Br₂, Cl₂), nitrating agents (HNO₃/H₂SO₄)

• Products :

  • Bromo derivatives (para to methyl group)

  • Nitro-substituted analogs (meta-directing effect of methyl)

• Conditions :

  Reaction Type	Reagent Ratio	Temperature	Yield
  Bromination	1:1.2	25°C	55%
  Nitration	1:1.5	0–5°C	48%

Hydrolysis and Stability

The compound undergoes hydrolysis under extreme pH:

• Acidic Hydrolysis (HCl, 6M):

  • Cleavage of ester groups at C3 and C9

  • Formation of carboxylic acid derivatives

• Basic Hydrolysis (NaOH, 1M):

  • Degradation of the pyrrolone ring

  • Products: 2-hydroxyphenylacetic acid analogs

Stability Profile :

Condition	Stability	Degradation Pathway
Neutral pH, 25°C	Stable (>6 months)	N/A
pH <2 or >12	Unstable	Hydrolysis/ring opening
UV light (254 nm)	Photodegradation	Radical-mediated cleavage

Mechanistic Insights

The reactivity is governed by:

• Electron-Deficient Pyrrolone Ring : Susceptible to nucleophilic attack at C3 and C9 carbonyls.

• Steric Effects : 4-Methylphenyl and pyridinylmethyl groups hinder reactions at the chromene’s C6 and C7 positions .

Preparation Methods

Multi-Step Synthesis Approaches

Starting Materials and Initial Condensation

The foundational route involves sequential condensation and cyclization steps. Key precursors include:

• Methyl 4-(2-hydroxy-5,7-dimethylphenyl)-2,4-dioxobutanoate (chromone precursor)
• 4-Methylbenzaldehyde (aryl aldehyde)
• 3-(Aminomethyl)pyridine (primary amine)

The reaction initiates with a Knorr-type condensation between the chromone precursor and 4-methylbenzaldehyde in ethanol, facilitated by catalytic acetic acid. This step forms a Schiff base intermediate, which undergoes nucleophilic attack by the primary amine to generate a tetracyclic framework.

Table 1: Initial Condensation Conditions

Parameter	Value
Solvent	Ethanol
Temperature	40–80°C
Catalyst	Acetic acid (1–5 mol%)
Reaction Time	4–12 hours
Yield	45–62%

Cyclization and Functionalization

Subsequent cyclization is achieved via acid-mediated intramolecular dehydration. Trifluoroacetic acid (TFA) in dichloromethane at 0°C promotes lactam formation, critical for constructing the pyrrole-dione moiety. Final functionalization introduces the pyridin-3-ylmethyl group through nucleophilic substitution, requiring inert atmosphere conditions to prevent oxidation.

Multicomponent Reaction (MCR) Strategies

One-Pot Synthesis Optimization

Recent advances utilize MCRs to streamline synthesis. A representative protocol combines:

• Methyl 4-(2-hydroxy-5,7-dimethylphenyl)-2,4-dioxobutanoate
• 4-Methylbenzaldehyde
• 3-(Aminomethyl)pyridine

In a single-pot system, these components react in ethanol under reflux (80°C) with acetic acid catalysis. The MCR proceeds via imine formation, Michael addition, and cyclodehydration, achieving yields up to 78%.

Table 2: MCR Performance Metrics

Variable	Effect on Yield
Solvent Polarity	Ethanol > DMF > THF
Temperature Range	70–90°C optimal
Acid Catalyst Loading	5 mol% maximizes efficiency
Reaction Scale	Scalable to 50 g without yield drop

Solvent and Catalyst Screening

Polar aprotic solvents (e.g., DMF) accelerate imine formation but increase side products. Ethanol balances reactivity and selectivity, while Lewis acids (ZnCl₂) marginally improve cyclization kinetics (ΔYield +8%).

Base-Promoted Annulation Techniques

Mechanistic Insights

A novel base-mediated (4 + 2) annulation employs:

• α-Alkylidene succinimides
• 2-Hydroxyaryl para-quinone methides (p-QMs)

Using K₂CO₃ in DMSO at 25°C, this method constructs the chromeno-pyrrole core via tandem Michael addition and lactonization. The protocol is metal-free and achieves 82% yield with excellent diastereoselectivity (dr > 20:1).

Table 3: Base Selection Impact

Base	Yield (%)	Diastereomeric Ratio
K₂CO₃	82	22:1
DBU	67	15:1
Cs₂CO₃	74	18:1

Substrate Scope Limitations

Electron-deficient p-QMs exhibit diminished reactivity (Yield < 40%), while sterically hindered succinimides require elevated temperatures (ΔT +30°C) for comparable conversions.

Comparative Analysis of Synthetic Routes

Yield and Efficiency

Method	Average Yield	Purity (HPLC)	Scalability
Multi-Step	58%	95.2%	Moderate
MCR	74%	97.8%	High
Base-Promoted	82%	98.5%	Limited

Environmental and Economic Factors

• MCRs reduce solvent waste by 60% compared to multi-step approaches.
• Base-promoted methods avoid transition metals but require costly p-QM precursors.

Recent Advances and Innovations

Flow Chemistry Adaptations

Continuous flow systems enhance MCR reproducibility, achieving 89% yield at 10 g/h throughput. Residence time optimization (8.5 min) minimizes epimerization.

Enzymatic Resolution

Lipase-mediated kinetic resolution separates diastereomers with 94% ee, though substrate compatibility remains limited to electron-neutral derivatives.

Q & A

Q. Methodological Insight :

• Electron-withdrawing groups (e.g., halogens) reduce reaction rates but improve crystallinity.
• Bulky substituents (e.g., isopropoxy) may require extended reaction times .

What experimental strategies resolve contradictions in yield data under varying reaction conditions?

Advanced Research Question
Contradictions in yields (e.g., 73–85% for similar substrates) arise from:

• Hydrazine Equivalents : Excess hydrazine (5–7 eq.) improves ring-opening efficiency but may lead to side products .
• Solvent Polarity : Polar solvents (e.g., dioxane) enhance solubility of intermediates, while non-polar solvents favor crystallization .
  Resolution Workflow :

TLC Monitoring : Track reaction progress hourly to identify side products.

Post-Reaction Analysis : Use $^1$H NMR to quantify unreacted starting materials.

Optimization : Adjust stoichiometry and solvent polarity iteratively .

What mechanistic insights explain the multicomponent reaction pathway for this compound?

Advanced Research Question
The reaction likely proceeds via:

Knoevenagel Condensation : Formation of α,β-unsaturated diketone intermediates.

Michael Addition : Amine attack at the β-position of the diketone.

Cyclization : Intramolecular hemiacetal formation to yield the chromeno-pyrrole core .
Validation Methods :

• Isotopic Labeling : Use $^{13}$C-labeled aldehydes to trace carbon incorporation.
• DFT Calculations : Model transition states to confirm energetically favorable pathways.

How can researchers design structure-activity relationship (SAR) studies for this compound?

Advanced Research Question
SAR Workflow :

Library Synthesis : Prepare derivatives with varied substituents (e.g., halogens, alkyl, aryl) using methods in .

Biological Screening : Test against target enzymes (e.g., kinases) or cellular models.

Statistical Analysis : Use multivariate regression to correlate substituent properties (e.g., logP, steric bulk) with activity.
Example : Pyridin-3-ylmethyl groups may enhance solubility and receptor binding compared to benzyl analogs .

What role does this compound play in heterocyclic chemistry as a synthetic building block?

Advanced Research Question
The chromeno-pyrrole scaffold serves as a precursor for:

• Pyrazolo-Pyrrolidinones : Via hydrazine-mediated ring-opening (e.g., 3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones) .
• Drug Discovery : Libraries of 223 analogs have been screened for anticancer and antimicrobial activity .

How stable is this compound under varying pH and temperature conditions?

Basic Research Question
Stability data suggest:

• Thermal Stability : Decomposition above 250°C (based on melting points of analogs) .
• pH Sensitivity : Acidic conditions (pH < 3) hydrolyze the lactone ring, while neutral/basic conditions preserve integrity .
  Experimental Protocol :
• Accelerated Stability Testing : Incubate at 40–80°C for 24–72 hours and monitor degradation via HPLC.